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Compound of Interest

Compound Name: Vanilpyruvic acid

Cat. No.: B085985 Get Quote

Vanilpyruvic Acid: Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the proper storage and handling of Vanilpyruvic
acid. Adherence to these guidelines is critical for maintaining the compound's integrity and

ensuring experimental success and laboratory safety.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid Vanilpyruvic acid?

A1: Solid Vanilpyruvic acid should be stored in a tightly sealed container in a dry and cool

place. For long-term stability, storage at -20°C is recommended, which can preserve the

compound for up to three years.[1][2] Storage at 4°C is also an option for shorter periods,

maintaining stability for up to two years.[2]

Q2: How should I store solutions of Vanilpyruvic acid?

A2: Solutions of Vanilpyruvic acid should be prepared fresh whenever possible. If storage is

necessary, it is recommended to store them in aliquots to avoid repeated freeze-thaw cycles.[3]

For solutions in solvents like DMSO, storage at -80°C is advised for a shelf life of up to one

year, while storage at -20°C is suitable for up to one month.[1][3]

Q3: What solvents are recommended for dissolving Vanilpyruvic acid?
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A3: Vanilpyruvic acid is soluble in Dimethyl Sulfoxide (DMSO) at a concentration of ≥ 27

mg/mL (128.46 mM).[1][3] It is also described as being soluble in water and other organic

solvents due to its polar nature.[4]

Q4: What are the primary safety concerns when handling Vanilpyruvic acid?

A4: Vanilpyruvic acid is classified as a skin and eye irritant.[5][6] It may also cause respiratory

irritation.[5][6] Therefore, it is essential to handle this compound with appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[7][8] Work should

be conducted in a well-ventilated area or under a fume hood to avoid inhalation of dust

particles.[7][8]

Q5: How should I handle the shipment of Vanilpyruvic acid?

A5: Vanilpyruvic acid is typically shipped at room temperature in its solid form.[2] However, for

solutions or evaluation samples, shipping with blue ice is often utilized.[1][3]

Troubleshooting Guide
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Issue Potential Cause Recommended Action

Unexpected Experimental

Results

Compound degradation due to

improper storage.

Verify storage conditions

(temperature, humidity, light

exposure). If improperly stored,

consider using a fresh stock of

the compound. For solutions,

avoid repeated freeze-thaw

cycles by preparing and

storing in single-use aliquots.

[3]

Compound Will Not Dissolve
Incorrect solvent or insufficient

mixing.

Ensure the use of an

appropriate solvent such as

DMSO.[1][3] Gentle warming

to 37°C and sonication can aid

in dissolution.[3]

Visible Discoloration of Solid

Compound

Potential degradation due to

exposure to air, light, or

moisture.

Discard the product if

significant discoloration is

observed. Ensure the

container is tightly sealed and

stored in a dark, dry place.

Skin or Eye Irritation
Direct contact with the

compound.

In case of skin contact, wash

immediately with plenty of

soap and water.[6] For eye

contact, rinse cautiously with

water for several minutes.[6][8]

Always wear appropriate PPE.
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Parameter Condition Duration Reference

Storage Temperature

(Solid)
-20°C 3 years [1][2]

4°C 2 years [2]

Storage Temperature

(In Solvent)
-80°C 1 year [1]

-20°C 1 month [3]

Solubility in DMSO
27 mg/mL (128.46

mM)
N/A [1][3]
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Caption: Workflow for handling, storage, and troubleshooting of Vanilpyruvic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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